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The extraction of silver from its ores is a critical process in the precious metals industry. For
decades, cyanidation has been the dominant method, lauded for its efficiency and cost-
effectiveness. However, growing environmental and safety concerns associated with cyanide
have driven significant research into alternative lixiviants. Among the most promising is
thiosulfate, a non-toxic reagent that offers a potentially more sustainable approach to silver
leaching. This guide provides an in-depth, objective comparison of silver thiosulfate and
cyanide leaching, supported by experimental data, to assist researchers, scientists, and drug
development professionals in making informed decisions for their specific applications.

The Chemistry of Dissolution: A Tale of Two
Lixiviants
The fundamental difference between cyanide and thiosulfate leaching lies in their chemical

interactions with silver.

Cyanide Leaching: In the presence of oxygen, cyanide ions (CN~) react with metallic silver (Ag)
to form a stable, soluble silver-cyanide complex, primarily dicyanoargentate(l) ([Ag(CN)z]7).[1]
[2][3] The overall simplified reaction is often represented by Elsner's equation:
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4 Ag + 8 NaCN + Oz + 2 H20 - 4 NaJAg(CN)z] + 4 NaOH[3]

For silver sulfide (Agz2S), the most common form of silver in ores, the reaction is more complex
and involves the formation of thiocyanate (CNS~) and thiosulfate (S2032") as byproducts.[2]

Thiosulfate Leaching: Thiosulfate ions (S20327) also form stable complexes with silver, such as
[Ag(S203)2]*~ and [Ag(S20s3)3]>~. Unlike cyanidation, the thiosulfate leaching of metallic silver

requires an oxidant, typically copper(ll) ions, and is often carried out in an ammoniacal solution.
[1][4][5] The ammonia serves to keep the copper ions in solution and can also contribute to the
overall leaching process.[5][6] The reactions are multifaceted, but a simplified representation is:

Ag + 2 S2032~ + Cu(NH3)42* - [Ag(S203)2]3~ + Cu(NHs)2* + 2 NH3

Performance Under the Microscope: A Comparative
Analysis

The choice between thiosulfate and cyanide is not merely a matter of chemistry but also of
practical performance. Below is a detailed comparison based on key experimental parameters.

Silver Recovery Rates

Both cyanide and thiosulfate can achieve high silver recovery rates, often exceeding 90%,
under optimized conditions.[7][8] However, the effectiveness of each lixiviant is highly
dependent on the specific mineralogy of the ore.

e Cyanide: Generally exhibits high and well-established recovery rates for a wide range of
silver ores.[1]

o Thiosulfate: Can be more effective for certain refractory ores where cyanide performance is
poor.[8][9] For instance, in carbonaceous ores, the gold-thiosulfate complex shows less
affinity for the carbonaceous material, reducing the "preg-robbing" phenomenon that can
hinder cyanidation.[6]

One comparative study on silver leaching from tailings found that maximum silver recoveries of
92% and 93% were achieved with cyanide (at 323 K) and thiosulfate (at 328 K), respectively,
demonstrating the comparable efficacy of the two systems under their optimal conditions.[7][8]
[10]
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Leaching Kinetics

The speed at which silver is dissolved is a critical factor in process efficiency.
» Cyanide: Generally exhibits faster leaching kinetics under optimal conditions.[1]

e Thiosulfate: The leaching process is typically slower than cyanidation. However, the rate can
be significantly enhanced by the presence of catalysts, most notably copper(ll) ions.[1][5]
The concentration of ammonia also plays a crucial role, with the ammonia/thiosulfate ratio
influencing the silver extraction velocity.[4][11]

Kinetic studies have shown that both processes can be under mixed control, influenced by both
chemical reaction rates and mass transfer (diffusion) of reactants and products.[7][8] Apparent
activation energies for cyanide and thiosulfate leaching of silver have been reported to be
similar, in the range of 21-24 kJ/mol, further indicating mixed-control kinetics.[7][8][10]

Reagent Stability and Consumption

The stability of the lixiviant and its consumption rate are major economic and operational
considerations.

» Cyanide: Relatively stable under the alkaline conditions (pH > 10.5) required for leaching,
which minimizes the formation of toxic hydrogen cyanide gas.[1][3] However, cyanide can be
consumed by other metals present in the ore, such as copper and iron, leading to higher
consumption and processing costs.[3]

o Thiosulfate: Less stable than cyanide and is prone to oxidation and decomposition, which
can lead to increased consumption.[1][12] The presence of certain minerals can catalyze this
decomposition.[13] This instability is a significant drawback that researchers are actively
working to address through various strategies, including the use of additives and alternative
catalytic systems.[12][13]

Environmental Impact and Safety

This is arguably the most significant differentiator between the two lixiviants.

e Cyanide: Highly toxic to humans and wildlife, necessitating stringent safety protocols for
handling, transportation, and disposal.[1][14][15][16][17][18] Accidental spills can have
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devastating environmental consequences.

o Thiosulfate: Considered a non-toxic and environmentally benign alternative to cyanide.[1][5]
[8][9][19] This significantly reduces the risks associated with its use and simplifies waste
management procedures.

The lower toxicity of thiosulfate makes it a much more attractive option from an environmental
and public health perspective.[20]

Experimental Data Summary
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Parameter

Silver Thiosulfate
Leaching

Cyanide Leaching

Key
Considerations &
Causality

Silver Recovery

Can achieve >90%
recovery, sometimes
exceeding cyanide for

refractory ores.[7][8]

Generally high and
well-established, often
>90%.[1]

Ore mineralogy is a
critical factor.
Thiosulfate can be
more selective for

silver in complex ores.

[8]1°]

Leaching Kinetics

Generally slower but
can be enhanced with

catalysts like Cu?*.[1]

Faster under optimal

conditions.[1]

The catalytic role of
copper is crucial for
the thiosulfate
process, acting as an
oxidant.[5]

Reagent Stability

Less stable; prone to
oxidation and

decomposition.[1][13]

Relatively stable
under alkaline

conditions.[1]

Thiosulfate
decomposition can
form polythionates,
which can negatively

impact the process.[9]

Relatively non-toxic

Highly toxic to

The low toxicity of

thiosulfate significantly

Toxicity and environmentally humans and wildlife. reduces safety and
benign.[1][19] [1][14][as]ae]qa71is] environmental risks.
[20]
] pH control is crucial
) ) Alkaline (pH > 10.5) to
_ Typically alkaline (pH for both processes to
Optimal pH prevent HCN gas S
9-10).[4][6] ) ensure lixiviant
formation.[3] N o
stability and efficiency.
Copper minerals
Essential as a Can increase cyanide readily dissolve in
Effect of Copper ) o .
catalyst.[5] consumption. cyanide, increasing
reagent costs.
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Experimental Protocols: A Step-by-Step Guide

To ensure the reproducibility and validity of comparative studies, the following detailed
protocols for laboratory-scale leaching experiments are provided.

Protocol 1: Silver Leaching with Thiosulfate

e Ore Preparation: Grind the silver-bearing ore to the desired particle size (e.g., -75 pm).

e Leaching Solution Preparation: Prepare a solution of sodium thiosulfate (Na2S205) at the
desired concentration (e.g., 0.1 M to 0.5 M) in deionized water. Add ammonium hydroxide
(NH4OH) to adjust the pH to the target range (e.g., 9-10).[6] Add copper sulfate (CuSOa4) as a
catalyst to the desired concentration (e.g., 10-50 mM).

e Leaching Procedure:

o Add a known mass of the prepared ore to a reaction vessel to achieve the desired pulp
density (e.g., 20-40% solids).

o Add the prepared leaching solution to the reaction vessel.
o Agitate the slurry at a constant speed (e.g., 500 rpm) using a mechanical stirrer.
o Maintain a constant temperature (e.g., 25-50°C).

o Periodically take samples of the solution, ensuring to filter them immediately to remove
solids.

e Analysis: Analyze the filtered solution samples for dissolved silver concentration using a
suitable analytical technique such as Atomic Absorption Spectrometry (AAS) or Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS).

o Data Interpretation: Calculate the percentage of silver extracted over time to determine the
leaching kinetics and final recovery.

Protocol 2: Silver Leaching with Cyanide

o Ore Preparation: Grind the silver-bearing ore to the desired particle size (e.g., -75 pum).
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e Leaching Solution Preparation: Prepare a solution of sodium cyanide (NaCN) at the desired
concentration (e.g., 0.05 M to 0.2 M) in deionized water.[2] Adjust the pH to >10.5 using lime
(CaO) or sodium hydroxide (NaOH) to prevent the formation of HCN gas.

e Leaching Procedure:

o Add a known mass of the prepared ore to a reaction vessel to achieve the desired pulp
density.

o Add the prepared cyanide solution to the reaction vessel.

o Agitate the slurry at a constant speed while sparging with air or oxygen to provide the
necessary oxidant.

o Maintain a constant temperature.
o Periodically take and filter solution samples.

e Analysis: Analyze the filtered solution samples for dissolved silver concentration using AAS
or ICP-MS.

o Data Interpretation: Calculate the percentage of silver extracted over time.

Visualizing the Processes

To better understand the workflows and chemical pathways, the following diagrams are
provided.
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Caption: Comparative workflow for thiosulfate and cyanide leaching of silver ores.
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Caption: Simplified chemical pathways for silver dissolution in thiosulfate and cyanide.

Conclusion and Future Outlook

The choice between silver thiosulfate and cyanide leaching is a complex one, with significant
trade-offs to consider. While cyanide remains a highly effective and well-understood lixiviant, its
extreme toxicity and associated environmental risks are major deterrents. Thiosulfate presents
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a compelling, non-toxic alternative that can achieve comparable, and in some cases superior,
silver recoveries, particularly for refractory ores.[7][8][9]

However, challenges with thiosulfate leaching, such as reagent instability and slower kinetics,
must be addressed through continued research and process optimization. The development of
more stable catalytic systems and improved methods for recovering silver from thiosulfate
solutions are key areas of ongoing investigation.[12][13]

For researchers and professionals in the field, a thorough understanding of the specific ore
mineralogy, coupled with careful consideration of economic, environmental, and safety factors,
is paramount in selecting the most appropriate leaching technology. As environmental
regulations become increasingly stringent, the importance of developing and implementing
safer, more sustainable hydrometallurgical processes like thiosulfate leaching will only continue
to grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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